1-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-(4-bromophenoxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-3-(4-bromophenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C21H25BrN2O4.2ClH/c22-17-2-4-19(5-3-17)26-14-18(25)13-24-9-7-23(8-10-24)12-16-1-6-20-21(11-16)28-15-27-20;;/h1-6,11,18,25H,7-10,12-15H2;2*1H
• InChI Key: MWOVXDSOLGWQEI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)CC(COC4=CC=C(C=C4)Br)O.Cl.Cl
• Molecular Formula: C21H27BrCl2N2O4
• Molecular Weight: 522.3 g/mol

Description

The compound “1-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-(4-bromophenoxy)propan-2-ol dihydrochloride” is a derivative of aryl piperazine. It’s closely related to “2-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)pyrimidine”, which has a molecular weight of 298.34.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a benzo[d][1,3]dioxol-5-ylmethyl group attached to a piperazine ring, which is further connected to a bromophenoxypropan-2-ol group. The InChI code for a related compound, “2-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)pyrimidine”, is 1S/C16H18N4O2/c1-4-17-16 (18-5-1)20-8-6-19 (7-9-20)11-13-2-3-14-15 (10-13)22-12-21-14/h1-5,10H,6-9,11-12H2.

Scientific Research Applications

Organotin(IV) Derivatives and Biological Activities

A study by Shaheen et al. (2018) focused on organotin(IV) derivatives, including compounds related to 1-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-(4-bromophenoxy)propan-2-ol dihydrochloride. These derivatives exhibited significant antibacterial and antifungal activity, and showed good cytotoxic activity against ovarian cancer cells, suggesting their potential in cancer therapy (Shaheen et al., 2018).

Serotonin Receptor and Transporter Targeting for Antidepressants

Martínez et al. (2001) synthesized derivatives of benzo[b]thiophen-3-yl propane, which share structural similarities with the compound . These compounds showed high affinity for 5-HT1A serotonin receptors and serotonin transporters, indicating their potential use as antidepressant drugs (Martínez et al., 2001).

Anti-Malarial Activity

Cunico et al. (2009) reported that certain piperazine derivatives demonstrated anti-malarial activity. This highlights the potential of compounds like 1-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-(4-bromophenoxy)propan-2-ol dihydrochloride in the treatment of malaria (Cunico et al., 2009).

Heterocyclic Compound with Anti-Bone Cancer Activity

A study by Lv et al. (2019) on a heterocyclic compound structurally related to the compound of interest demonstrated significant anti-bone cancer activity. This suggests the potential application of similar compounds in bone cancer treatment (Lv et al., 2019).

Synthesis and Evaluation of Hsp90 Inhibitors

Jia et al. (2014) synthesized analogs of piperazine compounds, including those structurally related to 1-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-(4-bromophenoxy)propan-2-ol dihydrochloride, for use as Hsp90 inhibitors. This research indicates potential applications in cancer therapy and drug development (Jia et al., 2014).

Safety and Hazards

The safety profile of this compound was studied in a sub-acute toxicity rat model at a dose of 100 mg/kg, per oral for 14 days. It did not exhibit any significant toxicity.

Future Directions

The compound displayed a broad spectrum of anticonvulsant activity in several seizure models along with satisfactory antidepressant activity. Therefore, it may be further developed as a potential therapeutic agent for therapy of epileptic disorders.